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Compound of Interest

Compound Name: H-His-Lys-OH

Cat. No.: B3051998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight and chemical formula for

the dipeptide Histidyl-Lysine (H-His-Lys-OH). The information is presented to support research

and development activities in the fields of biochemistry, pharmacology, and drug discovery.

Quantitative Molecular Data
The fundamental physicochemical properties of H-His-Lys-OH are summarized in the table

below. This data is essential for a variety of experimental and analytical procedures, including

but not limited to, mass spectrometry, chromatography, and solution preparation.

Property Value Data Source

Molecular Formula C12H21N5O3 PubChem CID: 148224[1]

Average Molecular Weight 283.33 g/mol PubChem CID: 148224[1]

Monoisotopic Mass 283.16443955 Da PubChem CID: 148224[1]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula are

rooted in established analytical chemistry techniques.
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2.1 Mass Spectrometry for Molecular Weight and Formula Determination

Objective: To determine the exact mass of H-His-Lys-OH and confirm its elemental

composition.

Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-MS), is the standard method.

Sample Preparation: A dilute solution of H-His-Lys-OH is prepared in a suitable solvent,

such as a mixture of water and acetonitrile with a small amount of formic acid to facilitate

ionization.

Ionization: Electrospray ionization (ESI) is typically used for peptides. The sample solution

is nebulized and subjected to a high voltage, creating charged droplets from which peptide

ions are released.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) instrument. The analyzer measures the mass-to-charge

ratio (m/z) of the ions with high accuracy.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the

protonated molecule [M+H]+. The exact mass of this ion is used to deduce the

monoisotopic mass of the neutral peptide. This experimentally determined mass is then

compared to the theoretical mass calculated from the chemical formula (C12H21N5O3) to

confirm the identity and purity of the compound.

Logical Data Representation
The following diagram illustrates the relationship between the peptide's constituent amino acids

and its overall molecular properties.
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Constituent Amino Acids

Dipeptide

Molecular Properties

Histidine (His)

H-His-Lys-OH

Lysine (Lys)

Formula: C12H21N5O3 Molecular Weight: 283.33 g/mol

Click to download full resolution via product page

Composition of H-His-Lys-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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